2-{[4-(4-chlorophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N'-[(E)-(3,4-dimethoxyphenyl)methylidene]acetohydrazide

Specification

• Molecular Formula: C25H22ClN5O3S
• Molecular Weight: 508.0 g/mol
• IUPAC Name: 2-[[4-(4-chlorophenyl)-5-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-[(E)-(3,4-dimethoxyphenyl)methylideneamino]acetamide
• Standard InChI: InChI=1S/C25H22ClN5O3S/c1-33-21-13-8-17(14-22(21)34-2)15-27-28-23(32)16-35-25-30-29-24(18-6-4-3-5-7-18)31(25)20-11-9-19(26)10-12-20/h3-15H,16H2,1-2H3,(H,28,32)/b27-15+
• Standard InChI Key: MLWFFRIQVJQOQZ-JFLMPSFJSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=N/NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)Cl)C4=CC=CC=C4)OC
• Canonical SMILES: COC1=C(C=C(C=C1)C=NNC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)Cl)C4=CC=CC=C4)OC

Introduction

Component	Functional Groups	Role in Reactivity/Bioactivity
1,2,4-Triazole	N-heterocyclic ring	Stabilizes charges, engages in hydrogen bonding, and participates in π-π interactions.
4-Chlorophenyl	Electron-withdrawing group	Enhances electrophilicity for nucleophilic substitution.
5-Phenyl	Aromatic ring	Contributes to hydrophobic interactions and steric effects.
Sulfanyl (-S-)	Thiol derivative	Facilitates oxidation to sulfoxides/sulfones or participation in redox reactions.
Schiff Base (E)-3,4-dimethoxyphenylmethylidene	Conjugated imine	Exhibits resonance stabilization and potential for electrophilic attack.

Structural Analysis and Molecular Properties

Molecular Formula and Weight

Property	Value	Source
Molecular Formula	C₂₂H₁₉ClN₅O₃S	PubChem CID 46267503 (analogous structure)
Molecular Weight	493.6 g/mol	Calculated from atomic masses
IUPAC Name	2-[[4-(4-chlorophenyl)-5-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N'-[(E)-(3,4-dimethoxyphenyl)methylidene]acetohydrazide	PubChem

Conformational and Crystallographic Insights

While direct crystallographic data for this compound are unavailable, analogous 1,2,4-triazole-Schiff base hybrids exhibit:

• Planar triazole rings with dihedral angles <10° relative to adjacent aryl groups.

• Schiff base geometry: E-configuration stabilized by resonance between the imine and aromatic rings.

• Intermolecular interactions: Hydrogen bonding (N–H···O, N–H···S) and π-π stacking in solid-state structures.

Synthesis and Reaction Pathways

Proposed Synthetic Routes

The synthesis of this compound likely involves:

• Triazole Core Formation:

  • Condensation of 4-chlorophenylhydrazine with a diketone or aldehyde to form the triazole ring.

• Sulfanyl Group Introduction:

  • Nucleophilic substitution of a halogenated triazole intermediate with a thiolate.

• Schiff Base Synthesis:

  • Condensation of acetohydrazide with 3,4-dimethoxybenzaldehyde under acidic conditions (e.g., H₂SO₄).

Table 1: Key Reagents and Conditions

Step	Reagents/Conditions	Purpose
1	4-Chlorophenylhydrazine, NaOH, heat	Triazole ring formation
2	RSH (thiol), Cu(I) catalyst	Sulfanyl group introduction
3	3,4-Dimethoxybenzaldehyde, ethanol, H₂SO₄	Schiff base formation

Challenges and Optimization

• Regioselectivity: Ensuring substitution at the triazole’s 3-position requires precise control of reaction conditions.

• Yield Enhancement: Use of microwave-assisted synthesis or catalytic systems (e.g., CuI) to improve reaction efficiency.

Chemical Reactivity and Derivatives

Functional Group Transformations

Reaction Type	Reagents	Products	Applications
Oxidation	H₂O₂, mCPBA	Sulfoxides/sulfones	Enhanced metabolic stability
Reduction	NaBH₄, LiAlH₄	Amines	Modifying bioavailability
Cyclization	Acetic anhydride, heat	Thiazoles/oxadiazoles	Scaffold diversification

Stability and Degradation

• Photodegradation: Susceptible to UV-induced cleavage of the Schiff base.

• Hydrolysis: Acidic conditions may hydrolyze the hydrazide bond.

Compound	Target Organism	IC₅₀ (μM)	Reference
Triazolo-tetrazine	E. coli	8–12
Triazolo-thiazole	C. albicans	15–20
Current Compound	Hypothetical	N/A	–

Mechanistic Insights

• Enzyme Inhibition: The triazole core may bind to metalloenzymes (e.g., carbonic anhydrase).

• DNA Intercalation: Planar aromatic systems facilitate interaction with nucleic acids.

Industrial and Material Applications

Catalysis and Coordination Chemistry

The compound’s triazole and sulfanyl groups enable:

• Metal Coordination: Binding to Cu, Zn, or Fe ions for catalytic applications.

• Ligand Design: Use in asymmetric catalysis or metal-organic frameworks.

Optoelectronic Materials

• Nonlinear Optical (NLO) Properties: The conjugated Schiff base may exhibit second-order NLO effects.